Cas no 1017273-31-2 (3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester)

3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester is a heterocyclic compound featuring a benzooxazine core with a keto group and an ester functionality. This structure lends itself to versatility in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical applications. The methyl ester group enhances solubility in organic solvents, facilitating further derivatization. The compound’s rigid bicyclic framework offers stability, while the reactive carbonyl and ester moieties allow for selective modifications. Its well-defined chemical properties make it valuable for constructing complex molecules, including potential bioactive agents. The product is typically characterized by high purity and consistent performance in synthetic workflows.

3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester structure

1017273-31-2 structure

Product Name:3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester

CAS No:1017273-31-2

MF:C₁₀H₉NO₄

MW:207.182762861252

CID:1095306

PubChem ID:59153381

Update Time:2025-05-27

3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate
- methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-carboxylate
- methyl 3-oxo-4H-1,4-benzoxazine-5-carboxylate
- 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester
- F52477
- DB-334578
- GICYBPVXQLNXKH-UHFFFAOYSA-N
- 2H-1,4-BENZOXAZINE-5-CARBOXYLIC ACID, 3,4-DIHYDRO-3-OXO-, METHYL ESTER
- SCHEMBL984048
- CS-0329872
- 1017273-31-2
- METHYL 3-OXO-2,4-DIHYDRO-1,4-BENZOXAZINE-5-CARBOXYLATE
- MB11349
- METHYL3-OXO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-5-CARBOXYLATE
- MFCD11878412
- 3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester
- Inchi： 1S/C10H9NO4/c1-14-10(13)6-3-2-4-7-9(6)11-8(12)5-15-7/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： GICYBPVXQLNXKH-UHFFFAOYSA-N
- SMILES： O1CC(NC2C(C(=O)OC)=CC=CC1=2)=O

Computed Properties

Exact Mass: 207.05315777g/mol
Monoisotopic Mass: 207.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 64.6Å²

3-Oxo-3,4-dihydro-2H-benzo1,4oxazine-5-carboxylic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM158815-1g	methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate	1017273-31-2	95%	1g	$389	2021-06-08
Chemenu	CM158815-5g	methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate	1017273-31-2	95%	5g	$978	2021-06-08
Chemenu	CM158815-10g	methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate	1017273-31-2	95%	10g	$1567	2021-06-08
Chemenu	CM158815-1g	methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate	1017273-31-2	95%	1g	$404	2023-03-07
TRC	O990213-1mg	3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic Acid Methyl Ester	1017273-31-2		1mg	$ 50.00	2022-06-03
TRC	O990213-2mg	3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic Acid Methyl Ester	1017273-31-2		2mg	$ 65.00	2022-06-03
TRC	O990213-10mg	3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic Acid Methyl Ester	1017273-31-2		10mg	$ 210.00	2022-06-03
eNovation Chemicals LLC	Y1240946-250mg	2H-1,4-Benzoxazine-5-carboxylic acid, 3,4-dihydro-3-oxo-, methyl ester	1017273-31-2	95%	250mg	$475	2024-07-28
1PlusChem	1P0005S7-250mg	2H-1,4-Benzoxazine-5-carboxylic acid, 3,4-dihydro-3-oxo-, methyl ester	1017273-31-2	95%	250mg	$308.00	2023-12-27
A2B Chem LLC	AA06695-250mg	Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-5-carboxylate	1017273-31-2	95%	250mg	$270.00	2024-01-05